Cas no 1289168-98-4 (2-ethyl-4-formylbenzoic acid)

2-ethyl-4-formylbenzoic acid structure
2-ethyl-4-formylbenzoic acid structure
Product Name:2-ethyl-4-formylbenzoic acid
CAS No:1289168-98-4
MF:C10H10O3
MW:178.184603214264
CID:2134197
Update Time:2023-11-19

2-ethyl-4-formylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-ethyl-4-formylBenzoic acid
    • CID 88474632
    • Benzoic acid, 2-ethyl-4-formyl-
    • 2-ethyl-4-formylbenzoic acid
    • Inchi: 1S/C10H10O3/c1-2-8-5-7(6-11)3-4-9(8)10(12)13/h3-6H,2H2,1H3,(H,12,13)
    • InChI Key: NYRNXBDBHKKPGJ-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC(C=O)=CC=1CC)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 200
  • Topological Polar Surface Area: 54.4

Experimental Properties

  • Density: 1.216±0.06 g/cm3(Predicted)
  • Boiling Point: 331.8±35.0 °C(Predicted)
  • pka: 3.37±0.10(Predicted)
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